Cas no 101396-15-0 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester)
101396-15-0 structure
Product Name:1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester
CAS No:101396-15-0
MF:C9H14O7
MW:234.203263759613
CID:97586
Update Time:2025-04-18
1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester
- 2-hydroxy-2-(2-oxo-2-propan-2-yloxyethyl)butanedioate
-
- MDL: MFCD00060079
- Inchi: 1S/C9H14O7/c1-5(2)16-7(12)4-9(15,8(13)14)3-6(10)11/h5,15H,3-4H2,1-2H3,(H,10,11)(H,13,14)
- InChI Key: SKHXHUZZFVMERR-UHFFFAOYSA-N
- SMILES: CC(OC(CC(C(=O)O)(CC(=O)O)O)=O)C
Computed Properties
- Exact Mass: 234.07392
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
Experimental Properties
- PSA: 126.79
1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester Related Literature
-
1. Synthesis and characterisation of tin(II) and tin(IV) citratesPaul R. Deacon,Mary F. Mahon,Kieran C. Molloy,Phillip C. Waterfield J. Chem. Soc. Dalton Trans. 1997 3705
101396-15-0 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester) Related Products
- 77-93-0(Triethyl citrate)
- 77-94-1(Tributyl citrate)
- 24817-92-3(trihexyl O-acetylcitrate)
- 82469-79-2(trihexyl O-butyrylcitrate)
- 144-15-0(Acetyl trioctyl citrate)
- 77-89-4(Triethyl O-Acetylcitrate)
- 77-90-7(Tributyl O-Acetylcitrate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent